Cas no 52280-52-1 (3H-Benz[e]indole-2-carboxylic acid, ethyl ester)

• Product Name: 3H-Benz[e]indole-2-carboxylic acid, ethyl ester
• CAS No: 52280-52-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 359991
• PubChem ID: 354965
• Update Time: 2025-04-19

3H-Benz[e]indole-2-carboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3H-Benz[e]indole-2-carboxylic acid, ethyl ester
• ethyl 3H-benzo[e]indole-2-carboxylate
• MZNWVDAWTJDZLG-UHFFFAOYSA-N
• 52280-52-1
• DTXSID60326657
• NSC607746
• AKOS009162588
• SCHEMBL6518295
• NSC-607746
• ethyl benz[e]indole-2-carboxylate

• Inchi： 1S/C15H13NO2/c1-2-18-15(17)14-9-12-11-6-4-3-5-10(11)7-8-13(12)16-14/h3-9,16H,2H2,1H3
• InChI Key： MZNWVDAWTJDZLG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C3C=CC=CC=3C=CC=2N1)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 42.09